Cas no 1262004-07-8 ([1,1'-Biphenyl]-3-ol, 3',4'-dimethoxy-5-(trifluoromethoxy)-)

• Product Name: [1,1'-Biphenyl]-3-ol, 3',4'-dimethoxy-5-(trifluoromethoxy)-
• CAS No: 1262004-07-8
• MF: C₁₅H₁₃F₃O₄
• MW: 314.256535291672
• MDL: MFCD18316368
• CID: 2768787
• PubChem ID: 53222091
• Update Time: 2025-11-06

[1,1'-Biphenyl]-3-ol, 3',4'-dimethoxy-5-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-ol, 3',4'-dimethoxy-5-(trifluoromethoxy)-

• MDL： MFCD18316368
• Inchi： 1S/C15H13F3O4/c1-20-13-4-3-9(7-14(13)21-2)10-5-11(19)8-12(6-10)22-15(16,17)18/h3-8,19H,1-2H3
• InChI Key： DJEFDGNLTZVQMI-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OC)C(OC)=C2)=CC(OC(F)(F)F)=CC(O)=C1

Computed Properties

• Exact Mass: 314.07659338g/mol
• Monoisotopic Mass: 314.07659338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 47.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on [1,1'-Biphenyl]-3-ol, 3',4'-dimethoxy-5-(trifluoromethoxy)-

Comprehensive Overview of [1,1'-Biphenyl]-3-ol, 3',4'-dimethoxy-5-(trifluoromethoxy)- (CAS No. 1262004-07-8)

The compound [1,1'-Biphenyl]-3-ol, 3',4'-dimethoxy-5-(trifluoromethoxy)- (CAS No. 1262004-07-8) is a structurally unique biphenyl derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its distinct trifluoromethoxy and dimethoxy functional groups, this molecule exhibits remarkable potential in various applications, including drug development and material science. Researchers are particularly interested in its bioactive properties and molecular stability, which make it a promising candidate for further exploration.

In recent years, the demand for fluorinated organic compounds has surged due to their enhanced metabolic stability and lipophilicity, traits that are highly valued in medicinal chemistry. The presence of the trifluoromethoxy group in [1,1'-Biphenyl]-3-ol, 3',4'-dimethoxy-5-(trifluoromethoxy)- contributes to its unique electronic and steric properties, which can influence binding affinity in biological systems. This has led to increased searches for "trifluoromethoxy biphenyl derivatives" and "fluorinated bioactive molecules" in scientific databases, reflecting the growing interest in this chemical space.

From a synthetic chemistry perspective, the preparation of [1,1'-Biphenyl]-3-ol, 3',4'-dimethoxy-5-(trifluoromethoxy)- involves multi-step organic transformations, including cross-coupling reactions and selective functionalization. The compound's CAS No. 1262004-07-8 serves as a critical identifier for researchers looking to procure or study this specific molecule. Its structural complexity also makes it a valuable intermediate in the synthesis of more elaborate architectures, such as polycyclic aromatic systems or heterocyclic frameworks.

The 3',4'-dimethoxy substitution pattern on the biphenyl core is another noteworthy feature, as methoxy groups are known to modulate solubility and intermolecular interactions. This aspect is particularly relevant in the design of small-molecule inhibitors or ligands for biological targets. Recent publications have highlighted the role of such substitutions in improving drug-like properties, making [1,1'-Biphenyl]-3-ol, 3',4'-dimethoxy-5-(trifluoromethoxy)- a subject of ongoing investigation.

Environmental and green chemistry considerations are also driving interest in this compound. Researchers are exploring sustainable methods for its synthesis, such as catalyzed processes or microwave-assisted reactions, to minimize waste and energy consumption. These efforts align with broader trends in the chemical industry, where "sustainable synthesis" and "green solvents" are frequently searched terms.

In summary, [1,1'-Biphenyl]-3-ol, 3',4'-dimethoxy-5-(trifluoromethoxy)- (CAS No. 1262004-07-8) represents a fascinating example of modern organic chemistry's capabilities. Its combination of fluorinated and methoxylated groups offers a rich platform for innovation in drug discovery, materials science, and beyond. As the scientific community continues to uncover its potential, this compound is poised to remain a key player in cutting-edge research.